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Compound of Interest

Compound Name:
2-Mercaptoethanesulfonic acid

sodium

Cat. No.: B1676310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mesna, chemically known as sodium 2-mercaptoethanesulfonate, is a vital uroprotective agent

administered in conjunction with certain chemotherapy drugs, primarily ifosfamide and

cyclophosphamide, to mitigate the risk of hemorrhagic cystitis. Its efficacy is rooted in the

targeted neutralization of acrolein, a toxic metabolite of these chemotherapeutic agents. This

technical guide provides a comprehensive overview of the core physical and chemical

characteristics of Mesna powder. It includes tabulated quantitative data, detailed experimental

protocols for key analytical methods, and visualizations of its mechanism of action and

analytical workflows to support researchers, scientists, and drug development professionals in

their work with this important compound.

Physical Characteristics
Mesna powder is a white to off-white crystalline solid with a characteristic odor. It is a

hygroscopic substance and should be stored in a dry environment.
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Physical Property Value Reference

Appearance
White to off-white crystalline

powder
[1]

Odor Characteristic [1]

Melting Point >240 °C (with decomposition) [2]

Chemical Characteristics
Mesna is the sodium salt of 2-mercaptoethanesulfonic acid. Its chemical structure features a

thiol (-SH) group, which is central to its biological activity, and a sulfonate (-SO₃⁻) group, which

imparts high water solubility.

Chemical Property Value/Description Reference

Chemical Name
Sodium 2-

mercaptoethanesulfonate
[3]

Synonyms Mesnum, Uromitexan, Mesnex [3]

Molecular Formula C₂H₅NaO₃S₂ [4]

Molecular Weight 164.18 g/mol [4]

CAS Number 19767-45-4 [2]

Stability

Stable under standard

conditions. In the presence of

oxygen, it can oxidize to form

its disulfide dimer, dimesna.

[5]

Solubility
Mesna exhibits high solubility in aqueous solutions and is also soluble in some polar organic

solvents.
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Solvent Solubility Reference

Water Freely soluble (50 mg/mL) [2]

Dimethyl Sulfoxide (DMSO) Soluble (33 mg/mL) [2]

Methanol Soluble [1]

Ethanol Slightly soluble [2]

Cyclohexane Practically insoluble [2]

pKa
The acidity of the thiol group is a key parameter for its nucleophilic activity. While a specific

experimentally determined pKa value for Mesna's thiol group is not readily available in the

reviewed literature, the pKa of similar small-molecule thiols typically ranges from 8 to 10.

Spectroscopic Properties
Infrared (IR) Spectroscopy
The FT-IR spectrum of Mesna powder shows characteristic absorption bands corresponding to

its functional groups.

Wavenumber (cm⁻¹) Functional Group Vibration Mode

~2560 Thiol (-SH) Stretching

~1200-1300 Sulfonate (-SO₃⁻) Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of Mesna. In solution, Mesna

predominantly exists in a trans-rotameric form[6].

¹H NMR: The proton NMR spectrum would be expected to show two triplets corresponding to

the two methylene (-CH₂-) groups.
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¹³C NMR: The carbon-13 NMR spectrum would display two distinct signals for the two carbon

atoms in different chemical environments.

UV-Visible (UV-Vis) Spectroscopy
Mesna exhibits UV absorption maxima that can be utilized for its quantification.

Wavelength (nm) Description

~210-214 Used for UV detection in HPLC analysis

250 and 290 Absorption maxima

Uroprotective Mechanism of Action
The primary mechanism of Mesna's uroprotective effect is the neutralization of acrolein, a

urotoxic metabolite of cyclophosphamide and ifosfamide[7][8][9]. After administration, Mesna is

oxidized in the bloodstream to its inactive disulfide form, dimesna[5][7]. Upon reaching the

kidneys, dimesna is reduced back to the active Mesna, which is then excreted into the

bladder[5][7]. In the bladder, the free thiol group of Mesna acts as a nucleophile and reacts with

the electrophilic α,β-unsaturated aldehyde of acrolein via a Michael addition reaction[8]. This

reaction forms a stable, non-toxic thioether conjugate that is safely excreted in the urine, thus

preventing acrolein-induced bladder damage and hemorrhagic cystitis[7][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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